Cas no 2228999-48-0 (3-(2,5-difluoro-4-nitrophenyl)propan-1-ol)

• Product Name: 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol
• CAS No: 2228999-48-0
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5993588
• PubChem ID: 165761486
• Update Time: 2025-05-19

3-(2,5-difluoro-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol
• 2228999-48-0
• EN300-1787023

• Inchi： 1S/C9H9F2NO3/c10-7-5-9(12(14)15)8(11)4-6(7)2-1-3-13/h4-5,13H,1-3H2
• InChI Key： SONZPKJGVIAVQX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCCO)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol

3-(2,5-Difluoro-4-Nitrophenyl)Propan-1-ol (CAS No. 2228999-48-0)

3-(2,5-Difluoro-4-nitrophenyl)propan-1-ol, also known by its CAS registry number 2228999-48-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a nitro group, fluoro substituents, and a hydroxyl group in a single molecule. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable tool in research and industrial applications.

The molecular structure of 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol consists of a benzene ring substituted with two fluorine atoms at the 2 and 5 positions and a nitro group at the 4 position. The hydroxyl group is attached to the third carbon of a propane chain that is connected to the benzene ring. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and interactions with other substances.

Recent studies have highlighted the potential of this compound in drug discovery and development. The presence of the nitro group is known to enhance the bioavailability of certain drugs, while the fluoro substituents can improve metabolic stability. These properties make 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol an attractive candidate for use as an intermediate in the synthesis of various pharmaceutical agents. Researchers have also explored its role in the development of anti-inflammatory and antiviral compounds, demonstrating its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The combination of electron-withdrawing groups on the benzene ring makes it suitable for use in the synthesis of advanced materials such as polymers and composites. Recent advancements in polymer chemistry have shown that incorporating this compound into polymer structures can enhance their mechanical properties and thermal stability. This has opened new avenues for its use in high-performance materials for aerospace, automotive, and electronics industries.

The synthesis of 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol involves a multi-step process that typically begins with the nitration of a fluorobenzene derivative. The subsequent introduction of the hydroxyl group through nucleophilic substitution or reduction reactions requires precise control over reaction conditions to ensure high yields and purity. Recent research has focused on optimizing these steps to improve efficiency and reduce environmental impact, aligning with global trends toward sustainable chemistry practices.

The chemical stability of this compound is another area of interest for researchers. Studies have shown that it exhibits good stability under standard storage conditions but can undergo degradation under certain acidic or basic conditions. Understanding these degradation pathways is crucial for ensuring safe handling and storage practices in industrial settings.

In terms of environmental impact, efforts are underway to assess the biodegradability and toxicity of 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol. Preliminary results suggest that it may not persist long-term in natural environments due to microbial degradation; however, further studies are needed to confirm these findings. Regulatory agencies are closely monitoring these developments to ensure compliance with environmental protection standards.

In conclusion, 3-(2,5-difluoro-4-nitrophenyl)propan-1-ol (CAS No. 2228999-48) stands out as a multifaceted compound with promising applications across diverse industries. Its unique chemical structure provides researchers with a valuable tool for advancing drug development and materials science while ongoing studies continue to uncover new insights into its properties and potential uses.